Cas no 51124-09-5 (2,4-Quinazolinediamine, 6-(2-naphthalenylthio)-)

• Product Name: 2,4-Quinazolinediamine, 6-(2-naphthalenylthio)-
• CAS No: 51124-09-5
• MF: C₁₈H₁₄N₄S
• MW: 318.395561695099
• CID: 363203
• PubChem ID: 3976284
• Update Time: 2025-04-19

2,4-Quinazolinediamine, 6-(2-naphthalenylthio)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinazolinediamine, 6-(2-naphthalenylthio)-
• 6-naphthalen-2-ylsulfanylquinazoline-2,4-diamine
• TCMDC-138101
• ethanol;6-(2-naphthalenylthio)quinazoline-2,4-diamine
• 51124-09-5
• SCHEMBL8390965
• NCI60_002590
• cid_16682542
• ethanol;6-naphthalen-2-ylsulfanylquinazoline-2,4-diamine
• [2-amino-6-(2-naphthylthio)quinazolin-4-yl]amine;ethanol
• DTXSID00398338
• 2,4-diamino-6-(naphth-2-ylthio)quinazoline
• SMR000449852
• CHEMBL7050
• PFAYJJZRASFRBB-UHFFFAOYSA-N
• BDBM50658

• Inchi： 1S/C18H14N4S/c19-17-15-10-14(7-8-16(15)21-18(20)22-17)23-13-6-5-11-3-1-2-4-12(11)9-13/h1-10H,(H4,19,20,21,22)
• InChI Key： PFAYJJZRASFRBB-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(=C(N)N=C(N)N=2)C=1)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 318.09412
• Monoisotopic Mass: 318.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 77.82